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Compound of Interest

Compound Name: 4-Chloro-3-methylpyridine 1-oxide
CAS No.: 1073-34-3
Cat. No.: B023695
. J

4-Chloro-3-methylpyridine 1-oxide (CAS No: 1073-34-3) is a substituted pyridine N-oxide
that has emerged as a crucial intermediate in medicinal chemistry and drug discovery.[1][2] Its
strategic importance lies in the orthogonal reactivity of its functional groups: the N-oxide for
activation or directing subsequent reactions, the chloro group for nucleophilic aromatic
substitution, and the methyl group for further functionalization. This unique combination makes
it a highly valuable starting material for constructing more complex heterocyclic systems,
particularly in the development of kinase inhibitors for therapeutic applications.[3]

This guide provides researchers, chemists, and drug development professionals with a
comprehensive overview of the commercial landscape for this reagent. It moves beyond a
simple supplier list to offer insights into sourcing strategies, quality control, and the synthetic
context necessary for its effective use in a research and development setting.

Commercial Availability and Sourcing Strategy

4-Chloro-3-methylpyridine 1-oxide is readily available from a variety of chemical suppliers,
ranging from large catalog companies to specialized synthesis labs. The key differentiators for
researchers are typically purity, available quantity, lead time, and the quality of accompanying
analytical documentation.

Key Supplier Overview
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The following table summarizes representative suppliers for 4-Chloro-3-methylpyridine 1-
oxide. Researchers should note that availability and pricing are subject to change and should
always be verified directly with the vendor.

Typical
Supplier CAS Number Stated Purity Formula/Weigh Notes
t

Offers the
compound as a
o reference
N Not explicitly C6H6CINO /
Pharmaffiliates 1073-34-3 standard.
stated 143.57
Recommended
storage is 2-8°C.

[2]

Provides

supporting
C6H6CINO / documents such
143.57 as NMR, MSDS,

HPLC, and COA.

[1]

Aceschem 1073-34-3 > 98%

While the target
molecule is not
listed, related
compounds like

_ _ Not directly 4-Chloropyridine

Sigma-Aldrich ) - - )
available N-oxide are

available,
indicating their
portfolio in this

chemical class.

Expert Insight on Sourcing: When selecting a supplier, the primary consideration should be
batch-to-batch consistency, which is paramount for reproducible research. Always request a lot-
specific Certificate of Analysis (COA) before purchase. For multi-gram or kilogram-scale
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synthesis, it is advisable to inquire about the supplier's manufacturing capacity and potentially
reserve a single batch to ensure consistency throughout the project.

Synthesis and Potential Impurities: What Every
Chemist Should Know

Understanding the synthetic route to 4-Chloro-3-methylpyridine 1-oxide is critical for
anticipating potential impurities that could affect downstream reactions. The most common
method is the direct oxidation of the parent heterocycle, 4-chloro-3-methylpyridine.

Commonly used oxidizing agents include hydrogen peroxide in acetic acid (forming peracetic
acid in situ) or other peroxy acids.[4] While effective, this reaction can lead to several
impurities:

e Unreacted Starting Material: Incomplete oxidation can leave residual 4-chloro-3-
methylpyridine.

e Over-oxidation Products: Though less common for N-oxides, aggressive conditions could
potentially lead to ring-opened byproducts.

e Impurities from Precursors: The purity of the initial 4-chloro-3-methylpyridine will directly
impact the final product.

A generalized reaction scheme is presented below.
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Synthesis of 4-Chloro-3-methylpyridine 1-oxide

4-Chloro-3-methylpyridine
(Starting Material)

Oxidizing Agent
(e.g., H202 in Acetic Acid)

Oxidation

4-Chloro-3-methylpyridine 1-oxide

(Final Product)
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Drug Discovery Workflow Utilizing the Reagent

1. Sourcing & QC
Procure 4-Chloro-3-methylpyridine
1-oxide and verify identity/purity.

2. Nucleophilic Aromatic Substitution
Displace the 4-chloro group with a
desired nucleophile (e.g., an amine).

3. Further Modification
Functionalize other positions or
reduce the N-oxide if necessary.

4. Purification & Characterization
Isolate the final compound via
chromatography (HPLC).

5. Biological Screening

Test the synthesized compound
in kinase assays.

Click to download full resolution via product page

Caption: A typical workflow for using the reagent in a medicinal chemistry project.
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Protocol: Incoming Material Quality Control

Trustworthiness in chemical sourcing is achieved through verification. Before committing a
newly purchased batch of reagent to a large-scale reaction, it is prudent to perform a quick, in-
house quality control check.

Objective: To verify the identity and approximate purity of a commercial sample of 4-Chloro-3-
methylpyridine 1-oxide.

Methodology: Thin-Layer Chromatography (TLC)
e Preparation of TLC Plate:
o Use a standard silica gel plate (e.qg., Silica Gel 60 F254).

o Gently draw a pencil line approximately 1 cm from the bottom of the plate. This will be your
origin line.

e Sample Preparation:

o Dissolve a small amount (1-2 mg) of the received 4-Chloro-3-methylpyridine 1-oxide in
a suitable solvent like Dichloromethane (DCM) or Ethyl Acetate (EtOAc) (approx. 0.5 mL).

o If you have a reference or a previous batch known to be good, prepare a solution of it in
the same manner.

e Spotting the Plate:
o Using a capillary tube, spot a small amount of your sample solution onto the origin line.
o If available, spot the reference sample next to it, leaving adequate space between spots.
» Developing the Plate:

o Prepare a mobile phase. A good starting point for this polar compound is a mixture of Ethyl
Acetate and Hexanes (e.g., 70:30 EtOAc:Hexanes) or Dichloromethane and Methanol
(e.g., 95:5 DCM:MeOH).
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o Pour a small amount of the mobile phase into a developing chamber and allow the

atmosphere to saturate.

o Place the TLC plate into the chamber, ensuring the solvent level is below the origin line.

Close the chamber.

 Visualization and Analysis:

Allow the solvent to run up the plate until it is about 1 cm from the top.

[¢]

o Remove the plate and immediately mark the solvent front with a pencil.

o Visualize the spots. This compound should be visible under UV light (254 nm). You can
also use an iodine chamber for visualization.

o Interpretation: A pure sample should show a single, well-defined spot. The presence of
multiple spots indicates impurities. The primary spot from your new batch should have the
same retention factor (Rf) as your reference sample.

Safety, Handling, and Storage

While comprehensive toxicological data is often limited for specialized reagents, standard
laboratory precautions should be strictly followed.

e Hazard Identification: Based on data for similar compounds, 4-Chloro-3-methylpyridine 1-
oxide should be handled as a potential irritant to the skin, eyes, and respiratory system. [5]
[6]* Handling: Always use this chemical in a well-ventilated fume hood. Wear appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. [6]*
Storage: Store in a tightly sealed container in a cool, dry place. The recommended storage
temperature is often refrigerated (2-8°C) to ensure long-term stability. [2]

Conclusion

4-Chloro-3-methylpyridine 1-oxide is a commercially accessible and highly versatile building
block essential for modern synthetic chemistry. While its procurement is straightforward, a
diligent approach to sourcing—prioritizing suppliers who provide comprehensive analytical data
—and implementing in-house quality control are critical steps. Understanding its synthesis and
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reactivity profile empowers researchers to troubleshoot reactions and accelerates the path from
chemical blueprint to novel molecular discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: The Strategic Importance of a Versatile
Heterocyclic Building Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b023695#commercial-availability-of-4-chloro-3-
methylpyridine-1-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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